BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Handling and
Storage of cis-3-Decene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of cis-3-Decene
(CAS No. 19398-86-8). The information is compiled from various chemical data sources and
safety data sheets for structurally similar compounds. Adherence to these protocols is crucial
for ensuring laboratory safety and maintaining the integrity of the compound.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of cis-3-Decene.[1]
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Property Value

Molecular Formula CioH20

Molecular Weight 140.27 g/mol [1][2][4]

CAS Number 19398-86-8[1][4][5]

Appearance Colorless liquid

IUPAC Name (32)-dec-3-ene[1]

Boiling Point Data not explicitly available in search results
Density Data not explicitly available in search results
Vapor Pressure Data not explicitly available in search results
Solubility Insoluble in water

] Combustible liquid (classification for a similar
Flash Point
compound)[6]

Handling Protocols

2.1. Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling cis-3-Decene to minimize exposure risk.
o Eye Protection: Wear chemical safety goggles or a face shield.[6][7]

» Hand Protection: Wear suitable protective gloves resistant to chemicals.[6][7] The specific
glove material should be chosen based on the breakthrough time and permeation rate for
similar organic compounds.

o Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[6][8]

o Respiratory Protection: If working in a poorly ventilated area or if vapors are expected to be
generated, use a NIOSH-approved respirator with an organic vapor cartridge.

2.2. General Handling Procedures
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o Work in a well-ventilated area, preferably in a chemical fume hood.[6][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[6][7][8] No smoking
in the handling area.[6][8]

e Avoid contact with skin, eyes, and clothing.[8][9]

» Avoid inhalation of vapor or mist.[10]

o Use only non-sparking tools and take precautionary measures against static discharge.[9]
e Ground all metal parts of the equipment to prevent ignition of vapors by static electricity.[9]
e Wash hands thoroughly after handling.[7][8]

Storage Guidelines

Proper storage is essential to maintain the quality of cis-3-Decene and to prevent hazardous
situations.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[6][8][10] Keep the container cool.[6][8]

e Incompatible Materials: Keep away from strong oxidizing agents.

» Storage Location: Store away from heat, sparks, and open flames.[6][8] Store locked up.[8]

Experimental Protocols

Currently, specific, detailed experimental protocols for cis-3-Decene are not readily available in
the public domain. However, its chemical nature as an alkene suggests its utility in various
organic synthesis reactions.

4.1. General Reaction Considerations

» Oxidation: cis-3-Decene can be oxidized to form epoxides, alcohols, and aldehydes.[2]
Common oxidizing agents include potassium permanganate (KMnQOa).[2]
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e Reduction: The double bond can be reduced to form the corresponding alkane (decane) via
catalytic hydrogenation, typically using a palladium catalyst.[2]

e Halogenation: It can undergo addition reactions with halogens like chlorine or bromine
across the double bond.[2]

When performing these reactions, it is imperative to follow standard organic chemistry
laboratory procedures, including inert atmosphere technigues where necessary, and to conduct
the reactions in a chemical fume hood with appropriate PPE.

Emergency Procedures

5.1. Spills and Leaks

Remove all sources of ignition.[9]

Ensure adequate ventilation.[9]

Wear appropriate personal protective equipment.[9]

Absorb the spill with an inert absorbent material (e.g., sand, vermiculite).[9]

Collect the absorbed material into a suitable, closed container for disposal.[9]
5.2. Fire

» Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a
fire.[6][8]

» Protective Equipment: In case of a fire, wear a self-contained breathing apparatus.[7]
5.3. First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[6] Seek medical attention.[6][10]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[6] If skin
irritation occurs, get medical advice/attention.[8]
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 Inhalation: Move the person to fresh air.[6][10] If breathing is difficult, give oxygen.[10] Seek
medical attention if symptoms occur.[6]

 Ingestion: Do NOT induce vomiting.[8][9] Clean mouth with water and drink plenty of water
afterwards.[6][9] Call a physician or poison control center immediately.[9]

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of cis-3-Decene
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Caption: Safe handling and storage workflow for cis-3-Decene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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